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Compound of Interest

Compound Name: 2,6-Diphenylphenol

Cat. No.: B049740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
potential applications of 2,6-diphenylphenol (CAS 2432-11-3). The information is curated for
professionals in research, scientific, and drug development fields, with a focus on delivering
precise data and detailed experimental methodologies.

Core Properties and Data

2,6-Diphenylphenol is a white to off-white crystalline solid.[1] Its chemical structure, featuring
a hydroxyl group flanked by two phenyl rings, contributes to its unique physical and chemical
characteristics.

Physicochemical Properties

A summary of the key physicochemical properties of 2,6-diphenylphenol is presented in the
table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 2432-11-3 [2]
Molecular Formula CisH140 [2][3]
Molecular Weight 246.30 g/mol [2]
Melting Point 101-103 °C [11121[3]
Boiling Point 384.8 £ 11.0 °C at 760 mmHg [3]
Density 1.1+0.1 g/cm3 [3]
Solubility Slightly soluble in chloroform o

and methanol.
pKa 10.02 + 0.10 (Predicted) [1]
LogP 4.68 [3]
Flash Point 183.2 +11.1°C [3]

Spectroscopic Data

The structural identity of 2,6-diphenylphenol is confirmed through various spectroscopic
techniques. A summary of the key spectral data is provided below.
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Key Data and
Spectroscopy v . Reference(s)
Interpretation

Spectra available, typically run
in CDCIls. The spectrum would

1H NMR show characteristic signals for [3114]
the aromatic protons and the

hydroxyl proton.

Spectra available, providing
13C NMR information on the carbon [5][6]

skeleton of the molecule.

Spectra available, showing
characteristic absorption

Infrared (IR) bands for the O-H and C-H [1]
(aromatic) stretching

vibrations.

Mass spectra available, with
the molecular ion peak

Mass Spectrometry (MS) o [7]
confirming the molecular

weight.

Experimental Protocols

Detailed methodologies are crucial for the replication of scientific findings. This section provides
protocols for the synthesis of 2,6-diphenylphenol.

Synthesis of 2,6-Diphenylphenol via Suzuki Coupling

This protocol describes a common method for the synthesis of 2,6-diphenylphenol using a
palladium-catalyzed Suzuki coupling reaction.

Materials:
e 2,6-Dichlorophenol

e Phenylboronic acid
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o Palladium diacetate (Pd(OAc)2)
e Dicyclohexylphenylphosphine
e Potassium phosphate (KsPOa4)
e 1,2-Dichloroethane

o Water

e Anhydrous sodium sulfate

» Nitrogen gas

Equipment:

o 2 L three-necked flask
 Stirring apparatus

e Heating mantle with temperature control
e Dropping funnel

» Condenser

e Separatory funnel

» Rotary evaporator

o Filtration apparatus
Procedure:

e Reaction Setup: In a 2 L three-necked flask under a nitrogen atmosphere, add 2,6-
dichlorophenol (0.9 mol, 146.7 g), phenylboronic acid (0.05 mol), palladium diacetate (0.045
mol), dicyclohexylphenylphosphine (0.0045 mol), and 1,2-dichloroethane (790.6 g).

e Initial Heating: Seal the flask and stir the mixture, gradually heating to 40 °C.
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o Addition of Base: Prepare a solution of potassium phosphate (1.8 mol) in 600 g of water. Add
this aqueous solution dropwise to the reaction mixture, maintaining the temperature at 40 °C.

e Reaction Progression: After the addition is complete, raise the temperature to 70 °C and
maintain for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) to
ensure the disappearance of the intermediate, 2-chloro-6-phenyl phenol.

o Work-up: Once the reaction is complete, cool the mixture to 40 °C and allow the layers to
separate. Separate the aqueous layer.

 Purification: Wash the organic phase until neutral. Dry the organic phase over anhydrous
sodium sulfate. Remove the 1,2-dichloroethane by vacuum distillation at 90 °C and 0.095
MPa to obtain the crude product.

o Crystallization: Cool the crude product to 0 °C, filter, and dry to yield 2,6-diphenylphenol as
a white, needle-like powder.

Characterization:
o The purity of the final product can be determined by Gas Chromatography (GC).

e The melting point should be in the range of 101.4 - 104.7 °C.
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Reactants & Catalyst
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Suzuki Coupling Synthesis of 2,6-Diphenylphenol.

Biological Activity and Signaling Pathways

Phenolic compounds, as a class, are known for their antioxidant and anti-inflammatory
properties. These activities are often attributed to their ability to scavenge free radicals and
modulate various cellular signaling pathways. While specific studies on 2,6-diphenylphenol
are limited, the general mechanisms of action for related phenolic compounds can provide
insights into its potential biological roles.

Antioxidant Activity and the Keap1-Nrf2 Pathway

Many phenolic compounds exert their antioxidant effects by activating the Keap1-Nrf2 signaling
pathway. This pathway is a key regulator of the cellular antioxidant response.

Mechanism of Action:
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o Oxidative Stress: Under conditions of oxidative stress, reactive oxygen species (ROS)
accumulate in the cell.

e Nrf2 Activation: Phenolic compounds can promote the dissociation of the transcription factor
Nrf2 from its inhibitor, Keap1.

¢ Nuclear Translocation: Once released, Nrf2 translocates to the nucleus.

e ARE Binding: In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the
promoter region of various antioxidant genes.

e Gene Expression: This binding initiates the transcription of a suite of cytoprotective genes,
including those encoding for enzymes like heme oxygenase-1 (HO-1), NAD(P)H:quinone
oxidoreductase 1 (NQO1), and glutathione S-transferases (GSTSs).

o Cellular Protection: The upregulation of these antioxidant enzymes enhances the cell's
capacity to neutralize ROS and protect against oxidative damage.

While direct evidence for 2,6-diphenylphenol's interaction with this pathway is not yet
established, its phenolic structure suggests it may act as an antioxidant and potentially
modulate the Keap1-Nrf2 pathway.
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Potential modulation of the Keap1-Nrf2 antioxidant pathway.
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Applications in Synthesis

The bulky phenyl groups of 2,6-diphenylphenol make it a useful ligand in coordination
chemistry, particularly for the synthesis of metal clusters and functional macrocycles.

Ligand in Manganese Cluster Synthesis

2,6-Diphenylphenol can be used as a ligand in the synthesis of manganese-oxygen cluster
systems.[4] The phenoxide derived from this bulky phenol can stabilize multinuclear
manganese complexes, which are of interest as models for the oxygen-evolving complex in
photosystem Il and as potential catalysts. While a specific detailed protocol for this application
is not readily available in the public domain, the general approach involves the reaction of a
manganese salt with the deprotonated form of 2,6-diphenylphenol in an appropriate solvent.

Precursor for Octaazaphthalocyanine Derivatives

2,6-Diphenylphenol is also utilized in the preparation of derivatives of pyrazine-2,3-
dicarbonitrile, which are precursors for the synthesis of octaazaphthalocyanine (AzaPc)
derivatives.[4] The bulky diphenylphenoxy groups can be introduced onto the periphery of the
AzaPc macrocycle to improve its solubility and prevent aggregation, which is crucial for
studying its photophysical properties and for applications in materials science. The synthesis
involves a nucleophilic aromatic substitution reaction between the phenoxide of 2,6-
diphenylphenol and a chlorinated pyrazine-dicarbonitrile derivative.

Conclusion

2,6-Diphenylphenol is a versatile chemical with well-defined physical and spectroscopic
properties. Its synthesis via Suzuki coupling is a robust and high-yielding method. While its
direct biological activities and interactions with specific signaling pathways are still an area for
further investigation, its structural similarity to other antioxidant phenols suggests potential roles
in modulating cellular stress responses. Furthermore, its application as a bulky ligand in the
synthesis of coordination complexes highlights its utility in the development of new materials
and catalysts. This guide serves as a foundational resource for researchers and professionals
seeking to explore the potential of 2,6-diphenylphenol in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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